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Compound of Interest

Compound Name: Potassium-39

Cat. No.: B086800

Disclaimer: This document provides essential safety guidelines for handling Potassium-39. It is
intended for use by trained professionals in a laboratory setting. Always consult your
institution's specific safety protocols and the Safety Data Sheet (SDS) for any chemical before
handling.

Potassium-39 (3°K) is a stable, non-radioactive isotope of potassium. The primary hazards
associated with 3°K are due to the inherent chemical reactivity of potassium metal, not its
isotopic nature. Potassium is a highly reactive alkali metal that can cause severe burns and
ignite spontaneously in air or in contact with water.

Immediate Safety and Hazard Information

Potassium metal is highly reactive and poses significant risks:

o Flammability: Reacts violently with water, releasing flammable hydrogen gas that can ignite
spontaneously.[1][2][3][4][5] It may also ignite spontaneously in moist air.[2]

e Reactivity: Reacts vigorously with acids, halogens, and many other chemicals.[6] Contact
with powerful oxidizers can be violent.[2]

o Corrosivity: Causes severe burns to the skin, eyes, and mucous membranes upon contact.
[11[2][3][4][5][6] Ingestion can cause immediate serious burns and potential explosion of
hydrogen in the mouth or esophagus.[2]
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o Peroxide Formation: Over time, potassium can form explosive peroxides on its surface,
which appear as a yellow or orange crust.[4][7][8] Peroxide-contaminated potassium can
explode upon handling.[2]

Quantitatiye Data for Potassium

Property Value

Molecular Weight 39.0983 g/mol [9]
Melting Point 63 °C / 145.4 °F[10]
Boiling Point 770 °C /1418 °F[10]
Density 0.862 g/cm? (at 0°C)[9]
First lonization Energy 419 kJ/mol[11]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical when handling potassium metal.
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PPE Category

Specific Requirements

Rationale

Eye Protection

Chemical splash goggles
meeting ANSI Z-87.1
standards. A face shield worn
over the goggles is required
when there is a risk of

explosion or splashing.[12]

Protects against splashes of
corrosive materials and
potential projectiles from a

rapid reaction.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or chloroprene).[5]
[13][14] Wearing two pairs of
gloves is recommended.[14]
[15] Chrome leather gloves

may also be suitable.[12]

Prevents direct skin contact

with the corrosive metal.

Body Protection

A flame-resistant laboratory
coat, fully buttoned.[15][16] An
apron may be worn over the
lab coat for additional

protection.

Protects the body from
splashes and potential ignition

of clothing.

Footwear

Fully enclosed, non-perforated
shoes that cover the entire
foot.[15][16]

Protects feet from spills.

Respiratory Protection

Generally not required when
working in a certified chemical
fume hood or glove box. If
work must be done outside of
these enclosures, a respiratory
protection analysis should be
conducted by your institution's

safety office.[14]

Potassium fumes can irritate

the respiratory tract.[6]

Operational Plan: Step-by-Step Handling Protocol

Working alone when handling alkali metals is strictly prohibited.[16]
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Preparation

» Standard Operating Procedure (SOP): Develop a detailed, lab-specific SOP for your
experiment and have it approved by your Principal Investigator.[16]

o Work Area Setup:

o All manipulations must be conducted in a certified chemical fume hood or a glove box with
an inert atmosphere (e.g., argon).[2][14][16]

o Clear the work area of all unnecessary items, especially flammable materials and water
sources.[12][16]

o Ensure all glassware and equipment are perfectly dry.
 Emergency Equipment:

o Confirm that a Class D fire extinguisher (for combustible metals) is immediately
accessible.[2][16] Do NOT use water, COz, or standard ABC extinguishers.[2]

o Have a container of dry sand, soda ash, or dry lime readily available for smothering small
fires or spills.[2][6]

o Verify the location and functionality of the nearest safety shower and eyewash station.[12]
[13]

Handling and Use

¢ Inert Conditions: Whenever possible, handle potassium under an inert atmosphere (argon is
preferred) or under a layer of dry mineral oil, toluene, or kerosene to prevent reaction with air
and moisture.[2][12][16]

» Dispensing:
o Use dry, spark-resistant tools (e.g., forceps) to handle the metal.

o Cut the desired amount of potassium on a dry, non-reactive surface. The freshly cut
surface will be silvery-white but will tarnish quickly.[9]
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o Immediately return the bulk potassium to its storage container, ensuring it is submerged in
mineral oil or under an inert atmosphere.

Reaction Scale: Conduct all experiments on the smallest scale possible.[8][12] For reactions,
add the potassium in small increments to control the reaction rate.[12]

Post-Procedure and Storage

Storage: Store potassium in a tightly sealed, properly labeled container, submerged in
mineral oil or under an inert gas.[12][16] Store in a cool, dry, well-ventilated area away from
water, acids, and oxidizers.[1][3]

Inspection: Regularly inspect stored potassium for the formation of a yellow or orange
superoxide crust. If observed, do not handle the container and contact your institution's
Environmental Health and Safety (EHS) department immediately, as this indicates the
presence of explosive peroxides.[7][8] Containers stored under oil should be disposed of
within 5 years of receipt.[7]

Disposal Plan: Step-by-Step Protocol
Quenching Small Residual Amounts of Potassium

This procedure should only be performed by experienced personnel.

Initial Quenching: In a fume hood, place the small pieces of potassium (<2g) in a beaker with
a high-boiling, inert solvent like toluene.[17]

Slow Reaction: Slowly and carefully add a less reactive alcohol, such as isopropanol or tert-
butanol, to the mixture.[12] This will react more gently with the potassium than water,
producing hydrogen gas.

Completion: Once the reaction has ceased, cautiously add ethanol, followed by methanol,
and finally, very slowly, water, to ensure all the potassium has reacted.

Final Disposal: The resulting solution can then be disposed of as hazardous waste according
to your institution's guidelines.

Disposal of Contaminated Materials
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Solid Waste: Paper towels, gloves, or other materials contaminated with small amounts of
potassium should be collected in a designated metal can to prevent delayed reactions with
air.[16] Contact your EHS for pickup.

Bulk/Old Potassium: Do not attempt to dispose of large quantities of potassium or any
potassium that shows signs of peroxide formation yourself.[7] This is extremely dangerous.
Contact your institution's EHS for professional disposal.[7][12]

Emergency Procedures
Spills

Notification: Immediately alert others in the lab and your supervisor.[13]

Evacuation: Evacuate the immediate area.[6]

Ignition Sources: Eliminate all nearby ignition sources.[2][6]

Containment: If safe to do so, cover the spill with dry sand, dry lime, or soda ash.[2][6] DO
NOT USE WATER or combustible materials like sawdust.[2]

Cleanup: Wearing appropriate PPE, use spark-resistant tools to scoop the material into a
dry, labeled container for hazardous waste disposal.[2]

Fire

Action: If the fire is small and you are trained to do so, smother it with a Class D fire
extinguisher or by covering it completely with dry sand.[2]

Evacuation: For any fire that cannot be immediately extinguished, activate the fire alarm,
evacuate the area, and call emergency services.[14]

Prohibited Extinguishing Agents: Never use water, carbon dioxide, or halogenated
extinguishers on a potassium fire, as they will react violently and intensify the fire.[2][18]

Personal Exposure

Skin Contact: Brush off any visible solid pieces of potassium with forceps.[2] Immediately
flush the affected area with copious amounts of water for at least 15-30 minutes and seek
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immediate medical attention.[2][6] Remove contaminated clothing while showering.[6]

o Eye Contact: Immediately flush the eyes with water for at least 15-30 minutes at an eyewash
station, holding the eyelids open.[2][6] Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting.[2][19] If the person is conscious, have them drink 2-3
glasses of water.[2] Seek immediate medical attention.

Workflow and Logic Diagrams
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Safe Handling Workflow for Potassium-39

1. Preparation Phase

Review SOP & Assemble PPE

Prepare Work Area (Fume Hood/Glove Box)

Verify Emergency Equipment (Class D Extinguisher, Sand)

2. Handlipg Phase

Handle Under Inert Conditions

Dispense Required Amount

N.‘Disposal Phase \“\\ \‘\4. Emergency Respo}fs‘é\\\
|Quench Small Residuals (Isopropanol)| @ @

If old or peroxidized

Return Bulk to Storage

T Contact EHS for Bulk/Old Material |

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Potassium-39.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. fishersci.com [fishersci.com]

. ehs.princeton.edu [ehs.princeton.edu]

. cdhfinechemical.com [cdhfinechemical.com]

. Potassium SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
. artscimedia.case.edu [artscimedia.case.edu]

. hj.gov [nj.gov]

. efcog.org [efcog.org]

. science.cleapss.org.uk [science.cleapss.org.uk]

°
(o] (0] ~ (o)) ()] EEN w N =

. chem.libretexts.org [chem.libretexts.org]

.
[ERN
o

. WERCS Studio - Application Error [assets.thermofisher.cn]

.
[E
[E

. m.youtube.com [m.youtube.com]

.
[ERN
N

. chem.sites.mtu.edu [chem.sites.mtu.edu]

.
[ERN
w

. uwm.edu [uwm.edu]

[ ]
[N
N

. purdue.edu [purdue.edu]

.
[ERN
a1

. ehs.washington.edu [ehs.washington.edu]

.
[ERN
(o)

. Information on Alkali Metals — Stanford Environmental Health & Safety [ehs.stanford.edu]

.
[ERN
\l

. Scott Group | Intranet | Safety | Alkali Metals and Derivatives (destroying) [warwick.ac.uk]

.
[ERN
oo

. Potassium - ESPI Metals [espimetals.com]
¢ 19. media.laballey.com [media.laballey.com]

 To cite this document: BenchChem. [Essential Safety and Handling Protocols for Potassium-
39]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086800#personal-protective-equipment-for-handling-
potassium-39]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b086800?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AA1029906&productDescription=POTASSIUM+SOLID+99.95%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://ehs.princeton.edu/laboratory-research/chemical-safety/chemical-specific-protocols/potassium
https://www.cdhfinechemical.com/images/product/msds/51_76972591_Potassiummetal-CASNO-7440-09-7-MSDS.pdf
https://www.flinnsci.com/sds_610-potassium/sds_610/
https://artscimedia.case.edu/wp-content/uploads/sites/123/2018/07/16151623/SOP-Potassium-Metal.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1555.pdf
https://efcog.org/wp-content/uploads/Wgs/Safety%20Working%20Group/_Worker%20Safety%20and%20Health%20Subgroup/Industrial%20Hygiene%2C%20Safety%20and%20Chemical%20Management%20Task%20Team/LBNL%20Potassium%20Guidance%20Document.pdf
https://science.cleapss.org.uk/resource/sss080-alkali-metals.pdf
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Descriptive_Chemistry/Elements_Organized_by_Group/Group_01%3A_Hydrogen_and_the_Alkali_Metals/Z019_Chemistry_of_Potassium_(Z19)
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/directwebviewer/private/results.aspx
https://m.youtube.com/watch?v=UqynX5NGhyU
http://chem.sites.mtu.edu/tanasova/wp-content/uploads/2015/12/Alkali-Metal-SOP.pdf
https://uwm.edu/safety-health/wp-content/uploads/sites/405/2019/01/SOP-for-Potassium-Metal.docx
https://www.purdue.edu/ehps/rem/documents/sops/sopalkalimetals.docx
https://www.ehs.washington.edu/system/files/resources/alkalimetals.docx
https://ehs.stanford.edu/reference/information-alkali-metals
https://warwick.ac.uk/fac/sci/chemistry/research/scott/scottgroup/scottnet/safety/alkali_metals/
https://www.espimetals.com/index.php/msds/232-Potassium
https://media.laballey.com/docbuilder/potassium-metal-98-lab-grade-safety-data-sheet-6711197147071.pdf
https://www.benchchem.com/product/b086800#personal-protective-equipment-for-handling-potassium-39
https://www.benchchem.com/product/b086800#personal-protective-equipment-for-handling-potassium-39
https://www.benchchem.com/product/b086800#personal-protective-equipment-for-handling-potassium-39
https://www.benchchem.com/product/b086800#personal-protective-equipment-for-handling-potassium-39
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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